Cas no 1804028-15-6 (4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804028-15-6
• MF: C₇H₃F₃N₄O₃
• MW: 248.118931055069
• CID: 4911090
• Update Time: 2025-06-12

4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N4O3/c8-7(9,10)17-6-3(2-11)4(12)1-5(13-6)14(15)16/h1H,(H2,12,13)
• InChI Key： LPLNGMMYJVZKCT-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C=C([N+](=O)[O-])N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 2.1
• Topological Polar Surface Area: 118

Additional information on 4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804028-15-6)

4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804028-15-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, exhibits remarkable potential for applications in drug discovery and material science. Its molecular structure, featuring both amino and cyano substituents, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitrogen-containing heterocycles like 4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine has surged due to their pivotal role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, topics frequently searched in academic and industrial databases. The compound's electron-withdrawing properties, attributed to the nitro and trifluoromethoxy groups, enhance its reactivity in nucleophilic substitution reactions, a key feature for designing targeted molecules.

The synthesis of 4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine often involves multi-step processes, including nitration and amination reactions, which are widely discussed in organic chemistry forums. Its CAS No. 1804028-15-6 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. Given the growing interest in sustainable chemistry, efforts are underway to optimize its production using green synthetic routes, minimizing waste and energy consumption.

Beyond pharmaceuticals, this compound has potential applications in advanced materials, such as organic semiconductors and liquid crystals, aligning with the trend toward flexible electronics. Its cyano group, in particular, contributes to intermolecular interactions, improving material stability. These attributes make it a subject of interest in patents and research papers, often linked to keywords like high-performance materials and molecular design.

For researchers exploring structure-activity relationships (SAR), 4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine offers a valuable scaffold due to its tunable functional groups. Questions about its solubility, stability, and bioavailability are common in scientific queries, reflecting the need for detailed physicochemical data. Collaborative studies between computational chemists and experimentalists have further highlighted its potential in virtual screening and drug-likeness predictions.

In summary, 4-Amino-3-cyano-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804028-15-6) stands at the intersection of innovation and practicality, addressing contemporary challenges in life sciences and material engineering. Its multifaceted applications and synthetic adaptability ensure its relevance in future scientific breakthroughs.